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Compound of Interest

Compound Name: N-Benzylcinchonidinium chloride

Cat. No.: B7824844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Benzylcinchonidinium chloride is a quaternary ammonium salt derived from cinchonidine,

a naturally occurring cinchona alkaloid. It is widely utilized as a chiral phase-transfer catalyst in

asymmetric synthesis, enabling the stereoselective formation of a wide range of chiral

molecules.[1] Its efficacy in promoting reactions under mild conditions makes it a valuable tool

in the pharmaceutical industry for the development of new drugs where specific

stereochemistry is crucial for therapeutic activity.[2] This technical guide provides a

comprehensive overview of the core physical properties of N-Benzylcinchonidinium chloride,

detailed experimental protocols for their determination, and a visualization of its application in

asymmetric catalysis.

Core Physical Properties
The physical characteristics of N-Benzylcinchonidinium chloride have been reported by

various suppliers and researchers. A summary of these properties is presented below, with

variations in reported values duly noted.
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Property Value Source(s)

Molecular Formula C₂₆H₂₉ClN₂O [2][3]

Molar Mass 420.97 g/mol [3][4]

Appearance
White to light yellow or light

orange powder/crystal
[2][3][5][6]

Melting Point 210 °C (decomposition) [2][3][4]

173 °C [5]

Specific Rotation ([α]²⁰/D) -188° (c=0.4% in H₂O) [3][4]

-182° to -188° (c=1 in H₂O) [2]

-180° (c=1.3 in H₂O)

-183° to -195° (c=1.0 in H₂O,

on dry basis)
[1]

Solubility Soluble in methanol and water. [3][4]

Storage Conditions
Under inert gas (nitrogen or

Argon) at 2-8°C.
[3][4]

Experimental Protocols
Accurate determination of physical properties is critical for the consistent application of N-
Benzylcinchonidinium chloride in research and development. The following sections detail

standardized experimental methodologies for measuring key physical parameters.

Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity. For a pure compound, the

melting range is typically narrow (0.5-1.0°C).[7] Impurities tend to lower and broaden the

melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
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Capillary tubes (sealed at one end)

Thermometer or digital temperature probe

Mortar and pestle

Procedure:

Sample Preparation: A small amount of finely powdered N-Benzylcinchonidinium chloride
is introduced into the open end of a capillary tube. The tube is then tapped gently or dropped

through a long glass tube to pack the sample into the sealed end to a height of 2-3 mm.[8]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Initial Determination (Rapid Scan): If the approximate melting point is unknown, a rapid

heating rate (e.g., 10-20°C per minute) is used to get a preliminary, approximate melting

range.[9]

Accurate Determination (Slow Scan): A fresh sample is prepared and the apparatus is

allowed to cool. The sample is then heated at a medium rate to about 20°C below the

expected melting point.[8] The heating rate is then reduced to 1-2°C per minute.[9]

Data Recording: The temperature at which the first droplet of liquid appears is recorded as

the beginning of the melting range. The temperature at which the entire sample becomes a

clear liquid is recorded as the end of the melting range.[10]

Specific Rotation Measurement
Specific rotation is a fundamental property of chiral compounds and is measured using a

polarimeter. It is defined as the observed angle of optical rotation when plane-polarized light is

passed through a sample of a specific path length and concentration.[5]

Apparatus:

Polarimeter

Sodium D-line lamp (589 nm) or other monochromatic light source
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Polarimeter cell (sample tube) of a known path length (typically 1 decimeter)

Volumetric flask and analytical balance

Procedure:

Solution Preparation: A precise mass of N-Benzylcinchonidinium chloride is dissolved in a

specific volume of a suitable solvent (e.g., water) to achieve a known concentration (c),

typically expressed in g/mL or g/100mL.[11] For example, to prepare a solution with c =

0.4%, 0.4 g of the compound would be dissolved in 100 mL of water.

Polarimeter Calibration: The polarimeter is calibrated by filling the sample cell with the pure

solvent and setting the reading to zero.

Sample Measurement: The sample cell is rinsed and then filled with the prepared solution of

N-Benzylcinchonidinium chloride, ensuring no air bubbles are present in the light path.

Angle of Rotation Measurement: The observed angle of rotation (α) is measured. The

measurement is typically repeated several times, and the average value is taken.

Calculation of Specific Rotation: The specific rotation ([α]) is calculated using the following

formula:[5]

[α]Tλ = α / (l × c)

Where:

T is the temperature in degrees Celsius.

λ is the wavelength of the light source.

α is the observed rotation in degrees.

l is the path length of the sample tube in decimeters (dm).

c is the concentration of the solution in g/mL.

Application in Asymmetric Phase-Transfer Catalysis
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N-Benzylcinchonidinium chloride is a prominent chiral phase-transfer catalyst. It facilitates

the transfer of a reactant from an aqueous phase to an organic phase (or vice versa), where

the reaction occurs, while inducing stereoselectivity. A generalized workflow for its use in an

enantioselective alkylation reaction is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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